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Compound of Interest

Compound Name: 4-(Trimethylsilyl)morpholine

Cat. No.: B079675

An in-depth examination of the commercial landscape, chemical properties, and practical
applications of 4-(Trimethylsilyl)morpholine, tailored for researchers, scientists, and
professionals in drug development.

This technical whitepaper provides a comprehensive overview of 4-
(Trimethylsilyl)morpholine, a versatile organosilicon compound. The guide details its
commercial availability and pricing, outlines its key chemical and physical properties, and
presents a generalized experimental protocol for its application as a silylating agent. This
document is intended to serve as a valuable resource for laboratory and development settings.

Commercial Availability and Pricing

4-(Trimethylsilyl)morpholine is readily available from a variety of chemical suppliers. For
researchers and drug development professionals, sourcing of this reagent is straightforward.
The following table summarizes pricing information from several prominent suppliers to
facilitate comparison and procurement.
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Supplier Catalog Purity Quantity Price (USD)
Number

Sigma-Aldrich 261599 97% 59 $64.94

Thermo Scientific 43399 >96.0% (GC) 25¢g $254.65

Chem-Impex 21379 > 97% (GC) 1lg $18.53

59 $53.48

25 g $221.63

100 g $814.92

Note: Prices are subject to change and may not include shipping and handling fees. This
information was accessed in late 2025 and is intended for illustrative purposes.

Physicochemical Properties

A thorough understanding of the physicochemical properties of 4-(Trimethylsilyl)morpholine
is essential for its proper handling, storage, and application in experimental work.

Property Value

CAS Number 13368-42-8[1][2][3][4]
Molecular Formula C7H17NOSI[1][2]

Molecular Weight 159.30 g/mol

Appearance Almost clear colorless liquid[1]
Density 0.897 g/mL at 25 °C[1]

Boiling Point 160 °C

Refractive Index n20/D 1.441[1]

Storage Temperature 0-8°C[1]

Applications in Organic Synthesis
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4-(Trimethylsilyl)morpholine is a versatile reagent in organic synthesis, primarily utilized as a
silylating agent to introduce a trimethylsilyl (TMS) group to a molecule.[1] This is particularly
useful for protecting hydroxyl and amine functional groups during complex chemical
transformations.[1] Its applications extend to the synthesis of complex organic molecules,
which is of significant interest in the pharmaceutical and agrochemical industries.[1]
Furthermore, it serves as a reagent in the synthesis of deoxynucleosides. The morpholine
group enhances its solubility and reactivity, making it an effective reagent.[1]

Experimental Protocol: Silylation of an Alcohol

The following is a generalized protocol for the silylation of a primary alcohol using 4-
(Trimethylsilyl)morpholine. This procedure should be adapted based on the specific
substrate and laboratory conditions.

Materials:

Primary alcohol

4-(Trimethylsilyl)morpholine

Anhydrous dichloromethane (DCM)

Inert gas (e.g., argon or nitrogen)

Standard laboratory glassware (round-bottom flask, dropping funnel, etc.)

Magnetic stirrer and stir bar
Procedure:

e Reaction Setup: A dry, round-bottom flask equipped with a magnetic stir bar is charged with
the primary alcohol and anhydrous DCM under an inert atmosphere.

» Addition of Silylating Agent: 4-(Trimethylsilyl)morpholine (1.1 equivalents) is added
dropwise to the stirred solution at room temperature.

o Reaction Monitoring: The reaction progress is monitored by thin-layer chromatography (TLC)
or gas chromatography (GC) until the starting material is consumed.
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o Workup: Upon completion, the reaction mixture is quenched with a saturated aqueous
solution of sodium bicarbonate. The organic layer is separated, washed with brine, dried over
anhydrous sodium sulfate, and filtered.

 Purification: The solvent is removed under reduced pressure, and the crude product is
purified by column chromatography on silica gel to yield the desired trimethylsilyl-protected
alcohol.

Logical Workflow for Silylation

The following diagram illustrates the logical workflow for the silylation of a primary alcohol as
described in the experimental protocol.
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Caption: Logical workflow for the silylation of a primary alcohol.

Generalized Synthesis of 4-
(Trimethylsilyl)morpholine

For laboratories that may wish to synthesize 4-(Trimethylsilyl)morpholine in-house, a general
synthetic route is presented below. This typically involves the reaction of morpholine with a
trimethylsilylating agent such as trimethylsilyl chloride.
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Caption: General synthesis workflow for 4-(Trimethylsilyl)morpholine.

As of this writing, there is no readily available information in the public domain linking 4-
(Trimethylsilyl)morpholine to specific signaling pathways in a biological context. Its primary
role, as documented, is a reagent in chemical synthesis.[1] Researchers exploring its potential
biological activities would be venturing into a novel area of investigation.

© 2025 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b079675?utm_src=pdf-body-img
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.benchchem.com/product/b079675?utm_src=pdf-body
https://www.chemimpex.com/products/37340
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

© 2025 BenchChem. All rights reserved. 7/8 Tech Support


https://www.benchchem.com/product/b079675?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/37340
https://www.thermofisher.com/order/catalog/product/H55229.14
https://www.thermofisher.com/order/catalog/product/H55229.14
https://parchem.com/chemical-supplier-distributor/4-trimethylsilyl-morpholine-653969
https://www.sigmaaldrich.com/US/en/substance/4trimethylsilylmorpholine1593013368428
https://www.benchchem.com/product/b079675#commercial-suppliers-and-pricing-of-4-trimethylsilyl-morpholine
https://www.benchchem.com/product/b079675#commercial-suppliers-and-pricing-of-4-trimethylsilyl-morpholine
https://www.benchchem.com/product/b079675#commercial-suppliers-and-pricing-of-4-trimethylsilyl-morpholine
https://www.benchchem.com/product/b079675#commercial-suppliers-and-pricing-of-4-trimethylsilyl-morpholine
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b079675?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b079675?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory

Check Availability & Pricing

BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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